ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate

• IUPAC Name: ethyl 4-[[4-(2-fluoroanilino)piperidine-1-carbothioyl]amino]benzoate
• InChI: InChI=1S/C21H24FN3O2S/c1-2-27-20(26)15-7-9-16(10-8-15)24-21(28)25-13-11-17(12-14-25)23-19-6-4-3-5-18(19)22/h3-10,17,23H,2,11-14H2,1H3,(H,24,28)
• InChI Key: WJHAAYQOJKLDAP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=S)N2CCC(CC2)NC3=CC=CC=C3F
• Molecular Formula: C21H24FN3O2S
• Molecular Weight: 401.5 g/mol

Description

Ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate, also known as TAK-659, is a small molecule inhibitor of the protein kinase BTK (Bruton's tyrosine kinase). BTK is a key enzyme in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B cells. TAK-659 has shown promising results in preclinical studies as a potential treatment for B-cell malignancies such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).

Mechanism of Action

Ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate works by inhibiting the activity of BTK, a key enzyme in the B-cell receptor signaling pathway. BTK is essential for the survival and proliferation of B cells, and its inhibition leads to reduced proliferation and survival of B cells. ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate also inhibits downstream signaling pathways, including the PI3K/AKT/mTOR pathway, which is involved in cell survival and growth. By inhibiting these pathways, ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate induces apoptosis (programmed cell death) in B-cell malignancies.
Biochemical and Physiological Effects:
ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has been shown to have favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. In preclinical studies, ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has been well-tolerated and has shown dose-dependent inhibition of BTK activity and downstream signaling pathways. ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has also been shown to induce apoptosis in B-cell malignancies, leading to reduced proliferation and survival of these cells.

Advantages and Limitations for Lab Experiments

The advantages of ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate for lab experiments include its specificity for BTK and its ability to inhibit downstream signaling pathways. ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has also been shown to enhance the activity of other anti-cancer agents, making it a potentially useful combination therapy. The limitations of ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate for lab experiments include its limited clinical data and the need for further preclinical studies to fully understand its mechanism of action and potential side effects.

Future Directions

For ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate research include clinical trials to evaluate its safety and efficacy in patients with B-cell malignancies. Additional preclinical studies are also needed to further understand the mechanism of action of ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate and to identify potential biomarkers of response. Combination therapies with other anti-cancer agents should also be explored to enhance the activity of ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate and to overcome potential resistance mechanisms.

Scientific Research Applications

Ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has been extensively studied in preclinical models of B-cell malignancies, including CLL and MCL. In these studies, ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has been shown to inhibit BTK activity and downstream signaling pathways, leading to reduced proliferation and survival of B cells. ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has also been shown to enhance the activity of other anti-cancer agents, such as venetoclax and rituximab. These preclinical studies suggest that ethyl 4-[({4-[(2-fluorophenyl)amino]piperidin-1-yl}carbonothioyl)amino]benzoate has the potential to be an effective treatment for B-cell malignancies.